Cas no 1311499-58-7 (N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide
• CAS No: 1311499-58-7
• MF: C₁₈H₂₂N₄OS
• MW: 342.458482265472
• CID: 6147544
• PubChem ID: 53581114
• Update Time: 2025-10-30

N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide
• Z1024575732
• 1311499-58-7
• AKOS032990338
• N-(2-cyano-3-methylbutan-2-yl)-2-[3-(4-methyl-1,3-thiazol-2-yl)anilino]acetamide
• EN300-26687568

• Inchi： 1S/C18H22N4OS/c1-12(2)18(4,11-19)22-16(23)9-20-15-7-5-6-14(8-15)17-21-13(3)10-24-17/h5-8,10,12,20H,9H2,1-4H3,(H,22,23)
• InChI Key： SDYQGJMXCJZHEK-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1=CC=CC(=C1)NCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 342.15143251g/mol
• Monoisotopic Mass: 342.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 106Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide

Introduction to N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide is a sophisticated compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 1311499-58-7, represents a convergence of advanced organic synthesis and pharmacological innovation. The intricate molecular architecture of this compound, featuring a combination of cyano, dimethylpropyl, thiazole, and phenyl groups, positions it as a promising candidate for further research and development in therapeutic applications.

The structural composition of N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the cyano group enhances the compound's ability to engage with various enzymes and receptors, while the dimethylpropyl moiety contributes to its stability and bioavailability. The integration of the 4-methyl-1,3-thiazole ring introduces additional pharmacophoric elements that are known to modulate biological pathways relevant to inflammation, infection, and cellular signaling.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole ring in N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide is particularly noteworthy, as it has been extensively studied for its role in modulating various biological processes. Studies have demonstrated that thiazole derivatives can exhibit potent antimicrobial and anti-inflammatory properties, making them valuable candidates for developing novel therapeutic agents. The incorporation of the 4-methyl-1,3-thiazol-2-ylphenyl group further enriches the compound's pharmacological profile by introducing additional interactions with biological targets.

The aminoaceticamide moiety in the compound's structure plays a crucial role in its functionality. This group not only contributes to the compound's solubility but also facilitates its interaction with proteins and enzymes. The acetylamino part of the molecule is particularly interesting, as it has been shown to enhance binding affinity and selectivity in various drug candidates. This feature makes N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide a compelling subject for further investigation in the development of targeted therapies.

In the context of modern drug discovery, the synthesis and characterization of complex molecules like N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide are essential steps toward identifying novel therapeutic agents. The compound's multifaceted structure provides a rich scaffold for medicinal chemists to explore various modifications that could enhance its pharmacological activity. For instance, altering the substitution patterns on the thiazole ring or introducing additional functional groups could lead to derivatives with improved efficacy and reduced side effects.

The potential applications of N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide extend across multiple therapeutic areas. Its ability to interact with biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. Preliminary studies have indicated that this compound may have applications in treating conditions associated with inflammation and infection. Additionally, its structural features make it a viable candidate for developing drugs targeting neurological disorders and cancer.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yl)phenyl]amino}acetamide involves a series of well-designed organic reactions that highlight the expertise of modern synthetic chemistry. The process requires careful optimization to ensure high yields and purity of the final product. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are employed to construct the complex molecular framework efficiently. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also underscore the importance of innovation in drug development.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like N-(1-cyano-1,2-dimethylpropyl)-2-{[3-(4-methyl-1,3-thiazol-2-yll)phenylelamin0}acetamide will play an increasingly critical role in therapeutic innovation. The integration of computational chemistry and high-throughput screening technologies will further accelerate the discovery process by enabling rapid assessment of molecular interactions and pharmacological activity. These advancements will be instrumental in translating laboratory findings into effective clinical treatments.

In conclusion, N-(1-cyano-l , 12 -dimeth ylprop y l ) - 2 - {[ 3 - ( 4 - m eth y l - l , 13 -thia z ol - 22 y l ) phen y l ] am i no } ace ta m ide stands as a remarkable example o f how intricate molecular design can lead t o significant advances i n chemical biology . Its unique structure , characterized by cyano , dimeth yl prop y l , thia z ol , an d phen y l groups , positions i t as a promis ing candi date f or furth er researc h an d deve lo pment . With ongoing stu dies explo ring i ts pharma col ogical p ot en tial an d advanc em ents i n syn thesis tec hniques , thi s compoun d is set t o make substantial contributions t o mod ern med ic ine .